N-[4-(acetylamino)-3-methoxyphenyl]-3-nitrobenzamide

• IUPAC Name: N-(4-acetamido-3-methoxyphenyl)-3-nitrobenzamide
• InChI: InChI=1S/C16H15N3O5/c1-10(20)17-14-7-6-12(9-15(14)24-2)18-16(21)11-4-3-5-13(8-11)19(22)23/h3-9H,1-2H3,(H,17,20)(H,18,21)
• InChI Key: SSDPYCCYMZASGA-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=C(C=C(C=C1)NC(=O)C2=CC(=CC=C2)[N+](=O)[O-])OC
• Molecular Formula: C16H15N3O5
• Molecular Weight: 329.31 g/mol

Description

N-[4-(acetylamino)-3-methoxyphenyl]-3-nitrobenzamide, also known as AMN082, is a selective metabotropic glutamate receptor 7 (mGluR7) agonist. The compound has gained significant attention in scientific research due to its potential therapeutic applications in various neurological and psychiatric disorders.

Mechanism of Action

N-[4-(acetylamino)-3-methoxyphenyl]-3-nitrobenzamide acts as a selective agonist for mGluR7, a G protein-coupled receptor that is predominantly expressed in the central nervous system. Activation of mGluR7 by N-[4-(acetylamino)-3-methoxyphenyl]-3-nitrobenzamide leads to the inhibition of presynaptic glutamate release and the modulation of postsynaptic ion channels, resulting in the regulation of synaptic transmission and plasticity.
Biochemical and Physiological Effects:
N-[4-(acetylamino)-3-methoxyphenyl]-3-nitrobenzamide has been shown to exert various biochemical and physiological effects in preclinical models, including the modulation of synaptic plasticity, the regulation of neuroinflammation, and the promotion of neuroprotection. The compound has also been shown to have anxiolytic and antidepressant effects in animal models of anxiety and depression.

Advantages and Limitations for Lab Experiments

N-[4-(acetylamino)-3-methoxyphenyl]-3-nitrobenzamide has several advantages for lab experiments, including its high selectivity for mGluR7, its well-characterized pharmacological profile, and its ability to cross the blood-brain barrier. However, the compound also has some limitations, including its low solubility and stability, which can make it challenging to administer and store.

Future Directions

There are several potential future directions for the research and development of N-[4-(acetylamino)-3-methoxyphenyl]-3-nitrobenzamide, including the investigation of its therapeutic potential in various neurological and psychiatric disorders, the optimization of its pharmacological properties, and the development of novel mGluR7 agonists with improved efficacy and selectivity. Additionally, the use of N-[4-(acetylamino)-3-methoxyphenyl]-3-nitrobenzamide as a tool compound for understanding the role of mGluR7 in synaptic plasticity and neurotransmission could provide valuable insights into the pathophysiology of neurological and psychiatric disorders.

Scientific Research Applications

N-[4-(acetylamino)-3-methoxyphenyl]-3-nitrobenzamide has been extensively studied in preclinical models for its potential therapeutic applications in various neurological and psychiatric disorders, including anxiety, depression, schizophrenia, and addiction. The compound has shown promising results in modulating glutamate signaling and regulating synaptic plasticity, which are known to play a critical role in the pathophysiology of these disorders.